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Cat. No.: B7970778

Get Quote

Executive Summary
Tranylcypromine (TCP), a non-selective monoamine oxidase inhibitor (MAOI), has historically

been utilized as a racemic mixture (trans-(

)-2-phenylcyclopropylamine) for the treatment of major depressive disorder.[1][2][3] However,
the distinct pharmacological profiles of its enantiomers—(+)-TCP and (-)-TCP—have catalyzed
a bifurcation in therapeutic application.[1]

While the (+)-(1S, 2R) isomer drives the potent MAO inhibition required for neuropsychiatric

efficacy, the (-)-(1R, 2S) isomer has emerged as a privileged scaffold for the inhibition of

Lysine-Specific Demethylase 1 (LSD1/KDM1A), a critical target in oncology.[2] This guide

delineates the stereochemical, mechanistic, and experimental differences between these

isomers to support precision drug development.

Stereochemical Foundation
Tranylcypromine possesses two chiral centers at the cyclopropane ring (C1 and C2).[2] The

clinically relevant form is the trans diastereomer, which exists as a pair of enantiomers.
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Absolute Configuration
The structural distinction relies on the spatial orientation of the amine group relative to the

phenyl ring and the cyclopropane plane.

Isomer Optical Rotation
Absolute
Configuration

Primary
Therapeutic
Relevance

(+)-TCP Dextrorotatory (+) (1S, 2R)

Neuropsychiatry:

Potent MAO-A/B

inhibition

(Antidepressant).[1][2]

(-)-TCP Levorotatory (-) (1R, 2S)

Oncology: LSD1

Inhibition (Acute

Myeloid Leukemia).[2]

Note on Nomenclature: The (1S, 2R) configuration of (+)-TCP mimics the spatial arrangement

of (+)-(S)-amphetamine, correlating with its potent psychomotor stimulant properties.[1][2]

Structural Topology Diagram
The following diagram illustrates the stereochemical relationship and the resulting therapeutic

bifurcation.
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Caption: Divergent therapeutic pathways of Tranylcypromine enantiomers based on absolute

configuration.

Pharmacodynamic Divergence
Monoamine Oxidase (MAO) Inhibition
The antidepressant effect of TCP is driven by the irreversible inhibition of MAO-A and MAO-B.

Mechanism: TCP acts as a mechanism-based "suicide" inhibitor.[1][2] The amine is oxidized

by the FAD cofactor to a radical cation, which opens the cyclopropyl ring and forms a

covalent adduct with the N(5) atom of the flavin.

Isomer Specificity: The (+)-(1S, 2R) isomer is approximately 4- to 10-fold more potent

against MAO-B and MAO-A compared to the (-)-isomer.[1][2] The (1S, 2R) geometry aligns

optimally within the "aromatic cage" (Tyr398/Tyr435 in MAO-B), facilitating the single-electron

transfer required for ring opening.

LSD1 (KDM1A) Inhibition
LSD1 is a homolog of MAO that demethylates Histone H3K4, repressing tumor suppressor

genes.[1][2]

Mechanism: Similar to MAO, LSD1 inhibition involves FAD adduct formation.[1][2]

Isomer Specificity: While both enantiomers inhibit LSD1 with comparable intrinsic potency (Ki

~20–30 µM for the native molecule), the (-)-(1R, 2S) isomer is the preferred starting scaffold

for drug design.[2]

Why (-)-TCP? The (-)-isomer has significantly weaker MAO inhibitory activity.[2] By

derivatizing the (-)-isomer (e.g., adding 4-benzamide or piperazine groups), researchers can

increase LSD1 potency into the nanomolar range while maintaining low MAO affinity, thus

avoiding the severe "cheese effect" (tyramine pressor response) associated with MAO

inhibition.[2]

Comparative Potency Data
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Target Enzyme (+)-(1S, 2R)-TCP (-)-(1R, 2S)-TCP Biological
Implication

MAO-B (Human) ~0.5 µM ~5.0 µM

(+)-isomer drives

dopaminergic effects.

[1][2]

MAO-A (Human) ~1.0 µM ~4.0 µM

(+)-isomer drives

serotonergic/adrenergi

c effects.[1][2]

LSD1 (KDM1A) ~25 µM ~28 µM

Native potency is

similar; (-)-isomer

preferred for

selectivity.[2]

Experimental Protocols
Protocol: Chiral Resolution of (±)-Tranylcypromine
Objective: Isolate enantiomerically pure (+)-TCP and (-)-TCP from the commercial racemate

using L-(+)-Tartaric acid.[1][2]

Reagents:

(±)-trans-2-Phenylcyclopropylamine hydrochloride (10 g)

L-(+)-Tartaric acid[2]

Ethanol (Absolute)[2]

Water (Deionized)[2][3]

Sodium Hydroxide (2M)[2]

Workflow:

Free Base Liberation:
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Dissolve 10 g of (±)-TCP HCl in minimal water.

Basify with 2M NaOH to pH > 12.

Extract with diethyl ether (3 x 50 mL), dry over

, and evaporate to obtain the free base oil.

Salt Formation:

Dissolve the free base in hot ethanol.

Add 1 equivalent of L-(+)-Tartaric acid dissolved in hot ethanol.

Fractional Crystallization:

Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 24 hours.

Precipitate: The salt formed is typically enriched with the (+)-(1S, 2R)-TCP-L-tartrate.[2]

Supernatant: Contains the enriched (-)-(1R, 2S) isomer.[1][2]

Recrystallization:

Recrystallize the precipitate from ethanol/water (9:1) until constant melting point and

optical rotation are achieved (

for the HCl salt).[3]

Recovery of (-)-Isomer:

Evaporate the supernatant. Liberate the free base.

Repeat the process using D-(-)-Tartaric acid to crystallize the (-)-(1R, 2S) isomer.

Protocol: LSD1 Inhibition Assay (Fluorometric)
Objective: Quantify the inhibitory potency (IC50) of TCP derivatives against LSD1.[2]

Materials:
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Recombinant Human LSD1 (1-852)[2]

Substrate: H3K4me2 peptide (ARTKQTARK(Me2)STGGKAPRKQLA)[2]

Coupling Enzyme: Horseradish Peroxidase (HRP)[2]

Detection Reagent: Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine)[2]

Step-by-Step:

Buffer Prep: 50 mM HEPES (pH 7.5), 0.1 mM antipyrine, 0.1 mg/mL BSA.

Incubation: Mix LSD1 enzyme (50 nM final) with varying concentrations of the TCP isomer

(0.1 nM – 100 µM) in a 96-well black plate. Incubate for 15 minutes at room temperature.

Reaction Start: Add the substrate mixture: H3K4me2 peptide (10 µM), HRP (1 U/mL), and

Amplex Red (50 µM).[2]

Kinetics: LSD1 demethylates H3K4me2, producing

as a byproduct.[1][2] HRP uses

to convert Amplex Red to Resorufin (highly fluorescent).[1][2]

Measurement: Monitor fluorescence (Ex/Em: 530/590 nm) continuously for 30 minutes.

Analysis: Calculate the slope of the linear phase. Plot % Activity vs. Log[Inhibitor] to

determine IC50.[1][2]

Visualization of Resolution Workflow
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Caption: Workflow for the chiral resolution of Tranylcypromine using Tartaric Acid derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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